Cas no 1804225-65-7 (Ethyl 4-bromo-3-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 4-bromo-3-(3-chloropropanoyl)benzoate
• CAS No: 1804225-65-7
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4971421
• Update Time: 2025-11-01

Ethyl 4-bromo-3-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(3-chloropropanoyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-2-17-12(16)8-3-4-10(13)9(7-8)11(15)5-6-14/h3-4,7H,2,5-6H2,1H3
• InChI Key： ZHCZPLALHKLHBJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC)C=C1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-bromo-3-(3-chloropropanoyl)benzoate

Comprehensive Overview of Ethyl 4-bromo-3-(3-chloropropanoyl)benzoate (CAS No. 1804225-65-7)

Ethyl 4-bromo-3-(3-chloropropanoyl)benzoate (CAS No. 1804225-65-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its bromo and chloropropanoyl functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its unique structural features make it a valuable building block for researchers exploring novel therapeutic agents and advanced material science applications.

The compound's molecular structure, featuring an ethyl benzoate core substituted with 4-bromo and 3-(3-chloropropanoyl) groups, offers distinct reactivity patterns. This has led to its increasing use in cross-coupling reactions, a topic frequently searched by chemists in AI-driven synthesis planning tools. Recent publications highlight its role in Pd-catalyzed transformations, particularly in constructing complex aromatic systems relevant to drug discovery programs targeting kinase inhibitors and GPCR modulators - two of the most searched terms in medicinal chemistry databases.

From a synthetic chemistry perspective, CAS 1804225-65-7 demonstrates remarkable utility in multistep organic synthesis. Its bromine substituent enables efficient aryl-aryl bond formation through modern metal-catalyzed reactions, while the chloropropanoyl moiety provides an excellent handle for further functionalization. These properties align perfectly with current research trends toward atom-economical synthesis and green chemistry principles, topics that consistently rank high in scientific search queries.

The thermal and chemical stability of Ethyl 4-bromo-3-(3-chloropropanoyl)benzoate makes it particularly suitable for high-temperature reactions and microwave-assisted synthesis - techniques frequently discussed in modern chemistry forums. Analytical data suggests the compound maintains integrity under various reaction conditions, a feature highly valued by process chemists optimizing scale-up protocols for industrial applications. This stability profile has prompted numerous inquiries about its storage conditions and handling procedures in professional chemistry networks.

Recent patent literature reveals growing interest in CAS 1804225-65-7 for developing fluorescence probes and organic electronic materials. The compound's conjugated system and halogen substituents make it a promising candidate for OLED precursors and photovoltaic materials, areas experiencing exponential growth in academic and industrial research. These applications directly respond to the increasing market demand for energy-efficient technologies and smart materials, which dominate sustainability-focused search trends.

Quality control aspects of Ethyl 4-bromo-3-(3-chloropropanoyl)benzoate have become a frequent discussion point in analytical chemistry circles. Advanced characterization techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography have been employed to verify its purity and structural integrity. The compound's well-defined spectroscopic fingerprints facilitate its identification in complex reaction mixtures, addressing common queries about reaction monitoring strategies in synthetic workflows.

From a regulatory standpoint, proper documentation and safety data sheets for 1804225-65-7 have been subjects of professional inquiries. While not classified as hazardous under standard conditions, appropriate laboratory practices are recommended when handling this compound, reflecting the chemical industry's heightened focus on responsible research and workplace safety standards that frequently appear in EHS (Environment, Health, and Safety) related searches.

The commercial availability of Ethyl 4-bromo-3-(3-chloropropanoyl)benzoate through specialized chemical suppliers has expanded significantly, with procurement options ranging from milligram-scale for academic research to kilogram quantities for industrial applications. This availability has spurred discussions about cost-effective synthesis routes and supply chain optimization in professional chemistry communities, particularly among researchers working on structure-activity relationship studies and medicinal chemistry optimization programs.

Future research directions for CAS 1804225-65-7 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development - two cutting-edge areas generating substantial interest in drug discovery circles. The compound's balanced lipophilicity profile and structural modularity position it as an attractive scaffold for these emerging technologies, which currently dominate innovation-focused search queries in pharmaceutical research databases.